Cas no 1948007-20-2 (3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide)

• Product Name: 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• CAS No: 1948007-20-2
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5797663
• PubChem ID: 128244625
• Update Time: 2025-06-30

3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1991633859
• 3-methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• EN300-7518900
• 1948007-20-2
• 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide

• Inchi： 1S/C20H21N3O2/c1-14-12-15-4-2-3-5-16(15)13-23(14)20(25)21-17-6-8-18(9-7-17)22-11-10-19(22)24/h2-9,14H,10-13H2,1H3,(H,21,25)
• InChI Key： JBXIRSBEHFXINK-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)N1C(CC1)=O)N1CC2C=CC=CC=2CC1C

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide

Introduction to 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide (CAS No. 1948007-20-2)

3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide, identified by its CAS number 1948007-20-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif renowned for its biological activity and potential therapeutic applications. The presence of a methyl group and an azetidinone moiety in its structure contributes to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The compound's structure is characterized by a fused heterocyclic system, which includes a tetrahydroisoquinoline core and an aromatic phenyl ring linked through an amide bond. The 2-oxoazetidin-1-yl substituent introduces additional complexity, enabling diverse interactions with biological targets. This architectural design not only influences the compound's solubility and metabolic stability but also modulates its binding affinity to potential receptors or enzymes.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules that can modulate neurotransmitter systems. Tetrahydroisoquinolines (THIs) are a particularly important class of compounds due to their role in the biosynthesis of alkaloids and their known effects on central nervous system (CNS) function. The derivative 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide represents a novel approach to leveraging these structural features for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as a pharmacological tool for investigating neurological disorders. Research has demonstrated that modifications within the tetrahydroisoquinoline scaffold can significantly alter pharmacokinetic and pharmacodynamic properties. The introduction of the methyl group at the 3-position and the azetidinone ring at the 4-position of the phenyl ring creates a unique pharmacophore that may interact with specific binding sites in the brain. This interaction could be exploited to develop treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have begun to explore the biochemical pathways influenced by this compound. By employing techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, researchers have been able to elucidate its molecular structure in detail. These structural insights have provided valuable information about how the molecule might bind to biological targets and how it is metabolized within living systems.

The amide linkage in 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide is particularly noteworthy. Amides are known for their ability to form hydrogen bonds, which can enhance binding affinity and stability in protein-ligand interactions. The specific orientation of the amide group relative to the rest of the molecule may play a crucial role in determining its biological activity. This feature has prompted researchers to investigate analogs with modified amide functionalities to optimize potency and selectivity.

Another area of interest is the metabolic fate of this compound. Understanding how it is processed by enzymes such as cytochrome P450 (CYP450) is essential for predicting its clinical efficacy and potential side effects. Preliminary data suggest that 3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide undergoes biotransformation into several metabolites, some of which may retain significant biological activity. This observation opens up possibilities for developing prodrugs or combination therapies based on these metabolites.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that subsequent biological evaluations are performed on high-quality material. Techniques like flow chemistry have also been explored to enhance scalability and reproducibility.

In conclusion,3-Methyl-n-[4-(2-oxoazetidin-1-yl)phenyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxamide (CAS No. 1948007-20-2) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer potential advantages in modulating CNS function while minimizing off-target effects. As research continues to uncover new insights into its biological activity and pharmacokinetics,this molecule holds significant promise for addressing unmet medical needs in neurological disorders.